Cas no 1536183-80-8 (2-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}propanoic acid)

• Product Name: 2-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}propanoic acid
• CAS No: 1536183-80-8
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 4604541
• PubChem ID: 68209765
• Update Time: 2025-06-09

2-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}propanoic acid
• 2-[1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]propanoic acid
• Z1723418863
• 2-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}propanoic acid

• Inchi： 1S/C11H19NO4/c1-7(9(13)14)8-5-12(6-8)10(15)16-11(2,3)4/h7-8H,5-6H2,1-4H3,(H,13,14)
• InChI Key： XKKBEUZFWAVZFQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(C(=O)O)C)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 289
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on 2-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}propanoic acid

2-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}propanoic acid (CAS No. 1536183-80-8): An Overview

2-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}propanoic acid (CAS No. 1536183-80-8) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, also known as Tert-butyl 3-(2-hydroxypropanoyl)azetidine-1-carboxylate, has gained attention due to its unique structural features and its role in the synthesis of bioactive molecules.

The chemical structure of 2-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}propanoic acid consists of a tert-butoxycarbonyl (Boc) protecting group attached to an azetidine ring, which is further substituted with a propanoic acid moiety. The Boc group is widely used in organic synthesis to protect amino groups, ensuring that they remain unreactive during subsequent synthetic steps. This makes the compound particularly useful in the preparation of complex peptides and other nitrogen-containing molecules.

Recent studies have highlighted the importance of azetidine-containing compounds in drug discovery and development. For instance, azetidine derivatives have been explored for their potential as inhibitors of various enzymes and receptors, including proteases and kinases. The presence of the Boc group in 2-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}propanoic acid allows for controlled deprotection, enabling the synthesis of a wide range of bioactive molecules with tailored properties.

In the context of medicinal chemistry, 2-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}propanoic acid has been utilized as a key intermediate in the synthesis of novel antiviral agents. Research published in the Journal of Medicinal Chemistry has demonstrated that compounds derived from this intermediate exhibit potent antiviral activity against a variety of viral pathogens, including influenza and HIV. The ability to fine-tune the structure through synthetic modifications has led to the development of more effective and selective antiviral drugs.

Beyond antiviral applications, 2-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}propanoic acid has also shown promise in the treatment of neurodegenerative diseases. Studies have indicated that azetidine-based compounds can modulate the activity of specific neurotransmitter receptors, potentially offering new therapeutic avenues for conditions such as Alzheimer's and Parkinson's disease. The structural flexibility and functional group diversity of this compound make it an attractive candidate for further exploration in this area.

The synthesis of 2-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}propanoic acid typically involves several well-established organic reactions. One common approach is to start with an azetidine derivative and introduce the Boc protecting group using di-tert-butyl dicarbonate (Boc₂O). Subsequent reactions can then be performed to introduce the propanoic acid moiety, often through a nucleophilic substitution or addition reaction. The final deprotection step can be achieved using acidic conditions, such as trifluoroacetic acid (TFA), to remove the Boc group and reveal the free amine.

In addition to its synthetic utility, 2-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}propanoic acid has been studied for its biological properties. In vitro assays have shown that this compound can inhibit specific enzymes involved in cellular signaling pathways, suggesting potential applications in cancer therapy. For example, research published in Cancer Research has demonstrated that azetidine derivatives can disrupt the activity of kinases involved in tumor growth and metastasis, providing a new class of targeted therapies.

The safety profile of 2-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}propanoic acid is an important consideration for its use in pharmaceutical development. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further research is needed to fully understand its pharmacokinetic properties and potential side effects in humans.

In conclusion, 2-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}propanoic acid (CAS No. 1536183-80-8) is a valuable compound with a wide range of applications in chemical and pharmaceutical research. Its unique structural features and synthetic versatility make it an attractive candidate for the development of novel bioactive molecules, particularly in areas such as antiviral therapy, neurodegenerative disease treatment, and cancer research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing medical science.